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Introduction to Milademetan

Milademetan (also known as DS-3032, RAIN-32) is a potent, selective, and orally active small-molecule

inhibitor of the MDM2-p53 interaction [1] [2]. It functions by reactivating the p53 tumor suppressor pathway

in cancer cells with wild-type TP53, thereby inducing G1 cell cycle arrest, senescence, and apoptosis [1].

This makes it a promising candidate for research in acute myeloid leukemia (AML), solid tumors, and

specifically, dedifferentiated liposarcomas (DDLPS), which are characterized by MDM2 amplification [1]

[3]. This document provides detailed protocols for stock solution preparation and references relevant clinical

dosing to support preclinical research.

Chemical and Physical Properties

Chemical Name: Milademetan (DS-3032)
Synonyms: RAIN-32, DS-3032

Molecular Formula: C₃₀H₃₄Cl₂FN₅O₄

CAS Number: 1398568-47-2

Molecular Weight: 618.53 g/mol [1] [2]
Storage: As a solid, it is recommended to store at -20°C for 3 years or at 4°C for 2 years. Once

prepared in solvent, stock solutions can be stored at -80°C for 6 months or at -20°C for 1 month [1].
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Stock Solution Preparation

Solubility and Solvent Considerations

Table 1: Solubility of Milademetan in Common Solvents

Solvent Solubility Concentration Notes

DMSO 100 mg/mL [2] 161.67 mM Use fresh, moisture-absorbing DMSO reduces solubility.

DMSO 16.67 mg/mL

[1]

26.95 mM Requires ultrasonic treatment; hygroscopic DMSO

impacts solubility.

Ethanol 25 mg/mL [2] 40.42 mM -

Water Insoluble [2] - Not recommended for stock solutions.

Preparation of Concentrated Stock Solutions

Protocol 1: Standard 10 mM Stock Solution in DMSO (based on 16.67 mg/mL solubility) [1]

Calculations: To prepare 1 mL of a 10 mM stock solution:
Amount of milademetan = (10 μmol/mL) × (618.53 g/mol) × (1 mL) = 6.185 mg

Weighing: Accurately weigh 6.185 mg of milademetan powder.
Dissolution: Transfer the powder into a 1 mL volumetric vial. Add anhydrous DMSO to bring the total

volume to 1 mL.
Mixing: Mix thoroughly by vortexing or gentle sonication until the solution is clear and the solid is

completely dissolved.
Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to minimize

freeze-thaw cycles. Store at -20°C or -80°C as indicated in Section 2.

Protocol 2: High-Concentration Stock Solution in DMSO (based on 100 mg/mL solubility) [2]

Weighing: Accurately weigh 100 mg of milademetan powder.

Dissolution: Transfer the powder into a 1 mL volumetric vial. Add anhydrous DMSO to bring the total
volume to 1 mL.
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Mixing: Mix thoroughly by vortexing or gentle sonication until completely dissolved.

Aliquoting and Storage: Aliquot and store as described in Protocol 1.

In Vivo Formulation Protocols

For animal studies, milademetan can be formulated from a DMSO master stock into suitable dosing vehicles.

Below are two validated formulations [2].

Table 2: In Vivo Formulation Protocols for Milademetan

Formulation Final Concentration Preparation Steps Notes

| Aqueous Suspension | ≥ 5 mg/mL | 1. Add 5 mg of milademetan to 1 mL of CMC-Na solution. 2. Mix

evenly to obtain a homogeneous suspension. | Simple formulation; results in a suspension. | | Clear Solution

(for oral gavage) | 5.000 mg/mL (8.08 mM) | 1. Add 50 μL of 100 mg/mL DMSO stock to 400 μL PEG300;

mix. 2. Add 50 μL Tween-80; mix. 3. Add 500 μL ddH₂O; mix. | Validated by Selleck; use immediately for

optimal results [2]. | | Clear Solution (in corn oil) | 0.600 mg/mL (0.97 mM) | 1. Add 50 μL of 12 mg/mL

DMSO stock to 950 μL corn oil; mix. | Validated by Selleck; use immediately for optimal results [2]. |

Clinical Context and Dosing Schedule

A first-in-human Phase I study established a clinically relevant dosing schedule for milademetan. The

recommended Phase II dose and schedule is 260 mg once daily, administered orally on an intermittent

schedule of 3 days on / 11 days off (3/14 days) in a 28-day cycle [3]. This intermittent schedule was found

to mitigate on-target hematologic toxicities, such as thrombocytopenia and neutropenia, while maintaining

antitumor efficacy, particularly in patients with dedifferentiated liposarcoma (DDLPS) [3].

Experimental Workflow and Decision Pathway

The following diagram outlines the logical workflow for selecting the appropriate milademetan preparation

method based on your experimental goals.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.selleckchem.com/products/milademetan.html
https://www.selleckchem.com/products/milademetan.html
https://www.selleckchem.com/products/milademetan.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10022862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10022862/
https://www.smolecule.com/products/s548214?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Milademetan
Experiment Planning

Determine Application

In Vitro Assays

  

In Vivo Studies

  

Select Solvent

Protocol: In Vivo Formulation
(Use clear solution or suspension)

Require High Concentration
(> 26 mM)

DMSO

Protocol: Standard Stock
(10 mM in DMSO)

No

Protocol: High-Concentration Stock
(100 mg/mL in DMSO)

Yes

Proceed with Experiment

Click to download full resolution via product page

Diagram 1: Workflow for selecting the appropriate milademetan preparation method.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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